Cas no 127498-48-0 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-[4-(decyloxy)phenyl]-)

• Product Name: 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-[4-(decyloxy)phenyl]-
• CAS No: 127498-48-0
• MF: C₄₂H₅₄N₄O₄
• MW: 678.902571201324
• CID: 1225641
• PubChem ID: 3725956
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-[4-(decyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-[4-(decyloxy)phenyl]-
• 2-(4-decoxyphenyl)-5-[4-[5-(4-decoxyphenyl)-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
• SCHEMBL11937096
• 127498-48-0
• DTXSID90395578

• Inchi： 1S/C42H54N4O4/c1-3-5-7-9-11-13-15-17-31-47-37-27-23-35(24-28-37)41-45-43-39(49-41)33-19-21-34(22-20-33)40-44-46-42(50-40)36-25-29-38(30-26-36)48-32-18-16-14-12-10-8-6-4-2/h19-30H,3-18,31-32H2,1-2H3
• InChI Key： MLXSKYPXYOJQAZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2=NN=C(C3C=CC(=CC=3)C3=NN=C(C4C=CC(=CC=4)OCCCCCCCCCC)O3)O2)=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 678.41482
• Monoisotopic Mass: 678.415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 24
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 96.3